Cas no 1226434-65-6 (1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide)

1-(6-Oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a specialized heterocyclic compound featuring a piperidine-4-carboxamide scaffold linked to a dihydropyridinone moiety via a carbonyl group. The inclusion of a trifluoroethyl substituent enhances its metabolic stability and lipophilicity, making it a promising candidate for medicinal chemistry applications. The compound's structural complexity allows for potential interactions with biological targets, particularly in enzyme inhibition or receptor modulation. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use in preclinical research. This molecule may serve as a valuable intermediate or lead compound in the development of therapeutics targeting neurological or inflammatory pathways.
1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide structure
1226434-65-6 structure
Product Name:1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
CAS No:1226434-65-6
MF:C14H16F3N3O3
MW:331.290353775024
CID:5394111
Update Time:2025-05-28

1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(1,6-Dihydro-6-oxo-3-pyridinyl)carbonyl]-N-(2,2,2-trifluoroethyl)-4-piperidinecarboxamide
    • 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
    • Inchi: 1S/C14H16F3N3O3/c15-14(16,17)8-19-12(22)9-3-5-20(6-4-9)13(23)10-1-2-11(21)18-7-10/h1-2,7,9H,3-6,8H2,(H,18,21)(H,19,22)
    • InChI Key: YIQBVTXCOYMRNN-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=CC(=O)NC=2)=O)CCC(C(NCC(F)(F)F)=O)CC1

Experimental Properties

  • Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 593.0±50.0 °C(Predicted)
  • pka: 10.90±0.10(Predicted)

1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide Pricemore >>

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Additional information on 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

Comprehensive Analysis of 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide (CAS No. 1226434-65-6)

In the realm of pharmaceutical and biochemical research, 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide (CAS No. 1226434-65-6) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine and piperidine backbone, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its trifluoroethyl moiety, which enhances metabolic stability and bioavailability—a critical factor in modern drug design.

The structural complexity of 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide makes it a valuable candidate for targeting specific biological pathways. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory conditions, aligning with current trends in precision medicine. Its carboxamide group further allows for versatile interactions with enzymes and receptors, making it a focal point in high-throughput screening assays.

From a synthetic chemistry perspective, the compound’s CAS No. 1226434-65-6 serves as a key identifier for researchers sourcing high-purity materials. Laboratories prioritize its use in structure-activity relationship (SAR) studies, where minor modifications can yield significant therapeutic improvements. The growing demand for small-molecule inhibitors in oncology and immunology has further propelled interest in this compound, as it aligns with the search for next-generation therapeutics.

One of the most searched questions in scientific forums revolves around the synthetic routes for 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide. Optimized protocols often involve microwave-assisted synthesis or catalyzed coupling reactions, reflecting advancements in green chemistry. Additionally, its solubility and stability under physiological conditions are frequently discussed, as these properties are crucial for in vivo applications.

In the context of AI-driven drug discovery, this compound exemplifies how computational models can predict binding affinities and ADMET profiles. Platforms like AlphaFold and molecular docking software are increasingly used to explore its interactions with targets such as kinases and G-protein-coupled receptors (GPCRs). Such integrations of machine learning and chemistry underscore the compound’s relevance in cutting-edge research.

Environmental and regulatory considerations also play a role in its utilization. While not classified as hazardous, its trifluoroethyl component warrants scrutiny under green chemistry principles. Researchers emphasize waste minimization and atom economy during synthesis, addressing broader concerns about sustainable science.

In summary, 1-(6-oxo-1,6-dihydropyridine-3-carbonyl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide (CAS No. 1226434-65-6) represents a nexus of innovation in drug development. Its multifaceted applications—from neurology to computational chemistry—make it a staple in contemporary research, while its synthetic adaptability ensures its continued prominence in the quest for novel therapeutics.

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